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N-Boc-2-(1-Iminoethyl)hydrazine: A Technical
Guide for Researchers
Abstract
This technical guide provides a comprehensive overview of N-Boc-2-(1-iminoethyl)hydrazine,

a specialized chemical reagent for researchers and professionals in drug development and

chemical synthesis. This document consolidates available data on its commercial availability,

key chemical properties, and potential applications. Due to the limited specific research

published on this compound, this guide also presents a generalized experimental workflow for

its potential use as a building block in chemical synthesis.

Introduction
N-Boc-2-(1-iminoethyl)hydrazine, also known by its systematic name tert-butyl 2-(1-

iminoethyl)hydrazine-1-carboxylate, is a mono-Boc-protected hydrazine derivative. The

presence of the Boc (tert-butoxycarbonyl) protecting group and an iminoethyl functional group

makes it a potentially useful building block in organic synthesis, particularly for the introduction

of a protected hydrazine moiety in the synthesis of more complex molecules, such as

heterocyclic compounds. The imine functionality offers a reactive site for various chemical

transformations.

Despite its commercial availability, it is important to note that as of the date of this publication,

there is a significant lack of specific scientific literature detailing the experimental uses, reaction

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b8064478?utm_src=pdf-interest
https://www.benchchem.com/product/b8064478?utm_src=pdf-body
https://www.benchchem.com/product/b8064478?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8064478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


protocols, or biological applications of N-Boc-2-(1-iminoethyl)hydrazine. Therefore, this guide

aims to provide the available technical data and a prospective look at its utility based on the

known reactivity of related compounds.

Chemical Properties and Commercial Availability
N-Boc-2-(1-iminoethyl)hydrazine is a commercially available research chemical. Several

suppliers offer this compound, typically with a purity of 95% or higher.

Table 1: Chemical and Physical Properties
Property Value Source

CAS Number 851535-08-5 BenchChem[1]

Molecular Formula C₇H₁₅N₃O₂ BenchChem[1]

Molecular Weight 173.21 g/mol BenchChem[1]

Purity Typically ≥95% BenchChem[1]

Physical State
(Not specified in available

literature)
-

Solubility
(Not specified in available

literature)
-

Storage Conditions
(Not specified in available

literature)
-

Table 2: Identified Commercial Suppliers
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Supplier Website Notes

Amadis Chemical amadischem.com -

BLD Pharmatech bldpharm.com -

Atomax Chemicals atomaxchem.com -

Hangzhou Leap Chem leapchem.com -

RHAWN rhawn.com -

BenchChem benchchem.com
Lists compound as a useful

research chemical.[1]

Note: Availability and specifications should be confirmed directly with the suppliers.

Potential Applications and Synthetic Utility
While specific applications for N-Boc-2-(1-iminoethyl)hydrazine are not documented in peer-

reviewed literature, its structure suggests several potential uses in organic synthesis. The

primary utility of hydrazine derivatives in drug discovery and chemical biology is as versatile

probes and building blocks.

Key Structural Features and Potential Reactivity:

N-Boc Protected Hydrazine: The Boc group provides a stable, acid-labile protecting group for

one of the nitrogen atoms. This allows for selective reaction at the unprotected nitrogen or

the imine functionality, followed by deprotection under acidic conditions to reveal the free

hydrazine.

Iminoethyl Group: The imine (C=N) bond is susceptible to nucleophilic attack and can also

act as a component in cycloaddition reactions. It can be hydrolyzed to a ketone or reduced to

an amine, offering further synthetic transformations.

Based on these features, N-Boc-2-(1-iminoethyl)hydrazine could potentially be used in the

synthesis of:
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Pyrazoles and other N-heterocycles: By reacting with 1,3-dicarbonyl compounds or other

suitable bifunctional reagents.

Hydrazones: Through transimination reactions.

Substituted Hydrazines: Via reduction of the imine group.

Generalized Experimental Workflow
In the absence of specific published protocols for N-Boc-2-(1-iminoethyl)hydrazine, a

generalized experimental workflow for its use as a synthetic building block is proposed below.

This workflow is hypothetical and would require optimization for any specific reaction.
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Figure 1: A generalized workflow for the use of N-Boc-2-(1-iminoethyl)hydrazine in a

hypothetical chemical synthesis.

Safety and Handling
A specific Safety Data Sheet (SDS) for N-Boc-2-(1-iminoethyl)hydrazine should be obtained

from the supplier before handling. As a general precaution for hydrazine derivatives,

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn. Work should be conducted in a well-ventilated fume hood.

Conclusion
N-Boc-2-(1-iminoethyl)hydrazine is a commercially available research chemical with potential

as a building block in organic synthesis. Its utility is suggested by the presence of a protected

hydrazine and a reactive imine functionality. However, the lack of published research on this

specific compound means that its full potential and optimal reaction conditions are yet to be

explored. Researchers interested in utilizing this compound should be prepared to invest in

significant methods development. Further studies are warranted to elucidate the reactivity and

applications of this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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